(4-Methoxyphenyl){2-[(4-methylphenyl)amino]pteridin-4-yl}amine

• IUPAC Name: 4-N-(4-methoxyphenyl)-2-N-(4-methylphenyl)pteridine-2,4-diamine
• InChI: InChI=1S/C20H18N6O/c1-13-3-5-15(6-4-13)24-20-25-18-17(21-11-12-22-18)19(26-20)23-14-7-9-16(27-2)10-8-14/h3-12H,1-2H3,(H2,22,23,24,25,26)
• InChI Key: PYOPNYGSRWTSLD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC2=NC3=NC=CN=C3C(=N2)NC4=CC=C(C=C4)OC
• Molecular Formula: C20H18N6O
• Molecular Weight: 358.4 g/mol
• CAS No.: 946243-19-2

Description

(4-Methoxyphenyl){2-[(4-methylphenyl)amino]pteridin-4-yl}amine is a useful research compound. Its molecular formula is C20H18N6O and its molecular weight is 358.405. The purity is usually 95%.
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Biological Activity

(4-Methoxyphenyl){2-[(4-methylphenyl)amino]pteridin-4-yl}amine, with the CAS number 946243-19-2, is a compound of interest in medicinal chemistry due to its potential biological activities. Understanding its biological activity is crucial for its application in drug development and therapeutic interventions.

• Molecular Formula : C20H18N6O
• Molecular Weight : 358.3965 g/mol
• Structure : The compound features a pteridine ring system, which is known for its role in various biological processes, particularly in enzyme function and drug interactions.

The biological activity of this compound is primarily attributed to its ability to interact with specific biomolecular targets. It may function as an enzyme inhibitor or modulator, affecting pathways involved in cell proliferation and apoptosis. The pteridine structure is known to facilitate interactions with nucleic acids and proteins, potentially influencing gene expression and enzymatic activity.

Biological Activity Overview

Research indicates that compounds similar to this compound exhibit a range of biological activities, including:

• Antitumor Activity : Similar pteridine derivatives have demonstrated selective cytotoxic effects against various cancer cell lines by inducing apoptosis and inhibiting cell growth .
• Antimicrobial Properties : Compounds with similar structures have shown effectiveness against bacterial strains, indicating potential as antimicrobial agents .
• Antioxidant Effects : Some derivatives have been evaluated for their antioxidant capacity, which can protect cells from oxidative stress .

Antitumor Activity

A study evaluating pteridine derivatives found that certain compounds exhibited significant antitumor activity through mechanisms involving cytochrome P450-mediated metabolism. These compounds were selectively toxic to cancer cells while sparing normal cells, highlighting their therapeutic potential .

Antimicrobial Activity

In vitro studies indicated that related compounds could inhibit the growth of both gram-positive and gram-negative bacteria. The mechanism involves disruption of bacterial membranes, leading to cell lysis .

Antioxidant Properties

Research on structural analogs has shown that these compounds can scavenge free radicals, thereby reducing oxidative damage in cellular systems. This property is particularly relevant for diseases associated with oxidative stress, such as cancer and neurodegenerative disorders .

Data Table: Biological Activities of Related Compounds

Compound Name	Biological Activity	Reference
Compound A	Antitumor
Compound B	Antimicrobial
Compound C	Antioxidant